beta-Hydroxyisovaleric acid

Specification

• Description: β-Hydroxyisovaleric Acid-d8 is the isotope labeled analog of β-Hydroxyisovaleric Acid; a metabolite of the essential amino acid Leucine. It is synthesized in the human body and studies suggest that β-Hydroxyisovaleric Acid may have an effect on increasing muscle weight and strength. The presence of elevated β-Hydroxyisovaleric Acid is a sensitive marker of biotin deficiency and may indicate the presence of a genetic disorder such as biotinidase deficiency or holocarboxylase synthetase deficiency.; eta-Hydroxyisovaleric acid is under investigation in clinical trial NCT03018496 (Investigating the Effects of Beta-Hydroxy-Beta-Methylbutyrate on Glucose Handling in Older and Younger Men.).; 3-Hydroxy-isovaleric acid, also known as HMB-D6 or 3-hydroxy-3-methylbutyrate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 3-Hydroxy-isovaleric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxy-isovaleric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, 3-hydroxy-isovaleric acid is primarily located in the cytoplasm and adiposome. 3-Hydroxy-isovaleric acid participates in a number of enzymatic reactions. In particular, 3-hydroxy-isovaleric acid can be biosynthesized from isovaleric acid and butyric acid. 3-Hydroxy-isovaleric acid can also be converted into 3-hydroxyisovalerylcarnitine and 3-hydroxyisovaleryl-CoA. 3-Hydroxy-isovaleric acid is a potentially toxic compound. 3-Hydroxy-isovaleric acid has been found to be associated with several diseases known as 3-methylglutaconic aciduria type VI and lung cancer; 3-hydroxy-isovaleric acid has also been linked to several inborn metabolic disorders including biotinidase deficiency, 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, and 3-methylglutaconic aciduria type I.; 3-hydroxyisovaleric acid is a 3-hydroxy monocarboxylic acid that is isovaleric acid substituted at position 3 by a hydroxy group. Used as indicator of biotin deficiency. It has a role as a human metabolite. It derives from a butyric acid and an isovaleric acid. It is a conjugate acid of a 3-hydroxyisovalerate.
• CAS No.: 123743-99-7
• Molecular Formula: C5H10O3
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 3-hydroxy-3-methylbutanoic acid
• Standard InChI: InChI=1S/C5H10O3/c1-5(2,8)3-4(6)7/h8H,3H2,1-2H3,(H,6,7)
• Standard InChI Key: AXFYFNCPONWUHW-UHFFFAOYSA-N
• SMILES: CC(C)(CC(=O)O)O
• Canonical SMILES: CC(C)(CC(=O)O)O
• Melting Point: 65-67°C